Cas no 1251693-60-3 (ethyl 4-{[(2H-1,3-benzodioxol-5-yl)methyl]amino}-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate)

• Product Name: ethyl 4-{[(2H-1,3-benzodioxol-5-yl)methyl]amino}-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate
• CAS No: 1251693-60-3
• MF: C₂₁H₂₀N₂O₅
• MW: 380.393905639648
• CID: 5398509
• Update Time: 2025-05-19

ethyl 4-{[(2H-1,3-benzodioxol-5-yl)methyl]amino}-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-[(1,3-benzodioxol-5-ylmethyl)amino]-1,2-dihydro-8-methyl-2-oxo-3-quinolinecarboxylate
• ethyl 4-{[(2H-1,3-benzodioxol-5-yl)methyl]amino}-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate

• Inchi： 1S/C21H20N2O5/c1-3-26-21(25)17-19(14-6-4-5-12(2)18(14)23-20(17)24)22-10-13-7-8-15-16(9-13)28-11-27-15/h4-9H,3,10-11H2,1-2H3,(H2,22,23,24)
• InChI Key： AJBQKOYYYLOTKE-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2C)C(NCC2=CC=C3OCOC3=C2)=C(C(OCC)=O)C1=O

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 604.2±55.0 °C(Predicted)
• pka: 10.22±0.70(Predicted)

Additional information on ethyl 4-{[(2H-1,3-benzodioxol-5-yl)methyl]amino}-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate

Introduction to Ethyl 4-{[(2H-1,3-Benzodioxol-5-yl)methyl]amino}-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate (CAS No. 1251693-60-3)

Ethyl 4-{[(2H-1,3-benzodioxol-5-yl)methyl]amino}-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate (CAS No. 1251693-60-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines and is characterized by its unique structural features, including a benzodioxole ring and an amino group attached to a quinoline core. The compound's molecular formula is C₂₀H₂₀N₂O₄, and its molecular weight is approximately 360.38 g/mol.

The synthesis of this compound typically involves multi-step reactions, starting from readily available starting materials such as benzodioxole derivatives and quinoline precursors. The key steps often include the formation of the amino group through reductive amination and the subsequent esterification to form the ethyl ester. The detailed synthetic pathways have been extensively studied and optimized to improve yield and purity, making it a valuable intermediate in the development of novel pharmaceuticals.

In recent years, ethyl 4-{[(2H-1,3-benzodioxol-5-yl)methyl]amino}-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate has been investigated for its potential therapeutic applications. One of the most promising areas of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory effects on certain kinases, which are key targets in cancer therapy. The ability to selectively inhibit these kinases without affecting other essential enzymes makes it a promising candidate for the development of targeted cancer treatments.

Beyond its potential as an enzyme inhibitor, ethyl 4-{[(2H-1,3-benzodioxol-5-yl)methyl]amino}-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate has also been explored for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and other mediators. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of ethyl 4-{[(2H-1,3-benzodioxol-5-yl)methyl]amino}-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate have also been extensively studied. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as an oral medication. Additionally, the compound has demonstrated low toxicity in preclinical studies, further supporting its safety profile.

In terms of clinical development, several Phase I and Phase II trials have been conducted to evaluate the safety and efficacy of ethyl 4-{[(2H-1,3-benzodioxol-5-yl)methyl]amino}-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate in various indications. Early results from these trials have been promising, with the compound showing significant therapeutic benefits without major adverse effects. These findings have paved the way for further clinical trials to explore its full therapeutic potential.

The structural diversity and functional versatility of ethyl 4-{[(2H-1,3-benzodioxol-5-yl)methyl]amino}-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate make it an attractive target for medicinal chemists seeking to develop new drugs with improved efficacy and reduced side effects. Ongoing research is focused on optimizing its structure through rational drug design approaches to enhance its potency and selectivity.

In conclusion, ethyl 4-{[(2H-1,3-benzodioxol-5-y)methyl]amino}-8-methyl\-2\-oxo\-1\-,dihydroquinoline\-3\-carboxylate (CAS No. 1251693\-60\-3) represents a promising compound with diverse therapeutic applications\. Its unique chemical structure and favorable biological properties make it a valuable asset in the ongoing efforts to develop new treatments for various diseases\. As research in this area continues to advance\, it is likely that this compound will play an increasingly important role in the field of medicinal chemistry\.